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Compound of Interest

Compound Name: 4-(tert-Butyl)-2,6-difluorophenol

Cat. No.: B13684805 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4-(tert-Butyl)-2,6-difluorophenol could

be located. The following guide has been compiled using data from structurally similar

compounds, including 2,6-difluorophenol, 2,6-di-tert-butylphenol, and 4-tert-butylphenol. This

information should be used as a precautionary guideline only and is not a substitute for a

compound-specific risk assessment. Researchers and drug development professionals should

handle 4-(tert-Butyl)-2,6-difluorophenol with caution, assuming it may share hazards with its

structural analogs.

This technical guide provides an overview of the potential safety and handling precautions for

4-(tert-Butyl)-2,6-difluorophenol, based on data from its structural analogs. It is intended for

an audience of researchers, scientists, and drug development professionals.

Physicochemical and Hazard Data Comparison
Quantitative data for 4-(tert-Butyl)-2,6-difluorophenol and its analogs are summarized below.

The data for the target compound are computed estimates, while the data for the analogs are

from experimental sources.

Table 1: Physicochemical Properties
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Property

4-(tert-
Butyl)-2,6-
difluorophenol
(Computed)

2,6-
Difluorophenol

2,6-Di-tert-
butylphenol

4-tert-
Butylphenol

Molecular

Formula
C₁₀H₁₂F₂O[1] C₆H₄F₂O[2] C₁₄H₂₂O[3] C₁₀H₁₄O

Molecular Weight 186.20 g/mol [1] 130.1 g/mol 206.33 g/mol [3] 150.22 g/mol

Melting Point Not Available 38 - 42 °C[2] 35 - 38 °C[4] 96 - 100 °C[5]

Boiling Point Not Available
59 - 61 °C @ 17

mmHg[2]
253 °C[4] 236 - 238 °C[5]

Flash Point Not Available Not Available 118 °C[4] 113 °C[5]

Solubility Not Available Not Available Insoluble[3] Not Available

Table 2: Hazard Identification Summary
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Hazard Statement 2,6-Difluorophenol
2,6-Di-tert-
butylphenol

4-tert-Butylphenol

Acute Toxicity (Oral) Toxic if swallowed[6]
Harmful if

swallowed[4]
-

Acute Toxicity

(Dermal)

Toxic in contact with

skin[6]
- -

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage[6][7]

Causes skin

irritation[4]

Causes skin

irritation[5]

Serious Eye

Damage/Irritation

Causes serious eye

damage[6][7]

Causes eye

irritation[3]

Causes serious eye

damage[5]

Respiratory Irritation
May cause respiratory

irritation[6]

Causes respiratory

tract irritation[3]
-

Reproductive Toxicity - -
Suspected of

damaging fertility[5]

Aquatic Hazard -

Toxic to aquatic life

with long lasting

effects[4]

Toxic to aquatic life

Experimental Protocols
No specific experimental protocols for the safety assessment of 4-(tert-Butyl)-2,6-
difluorophenol were found in the available literature. Standard methodologies such as those

outlined by the OECD for testing chemical hazards should be employed to determine the

specific toxicological and ecotoxicological properties of this compound.

Safety and Handling Precautions
Based on the hazards identified for analogous compounds, the following precautions are

recommended when handling 4-(tert-Butyl)-2,6-difluorophenol.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the appropriate level of PPE. The

following diagram outlines general PPE recommendations.

Personal Protective Equipment (PPE)

Engineering Controls

Personal Gear

Handling 4-(tert-Butyl)-2,6-difluorophenol

Fume Hood

Adequate Ventilation

Safety Goggles/
Face Shield

Chemical-Resistant Gloves
(e.g., Nitrile)

Lab Coat/
Protective Clothing

Respirator (if dust/aerosol)

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment.

Handling and Storage
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Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[7] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[2] Wash hands thoroughly after handling.

[2] Keep away from heat, sparks, and open flames.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

away from strong oxidizing agents and strong bases.[2]

Emergency Procedures
First Aid Measures
The following diagram outlines the general first aid procedures for exposure to substituted

phenols.

Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Rinse cautiously with water
for several minutes.

Remove contact lenses if present
and easy to do. Continue rinsing.

Move person to fresh air.
If not breathing, give artificial respiration.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2. First Aid Procedures for Exposure.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[4]

Specific Hazards: Combustion may produce carbon monoxide, carbon dioxide, and

hydrogen fluoride.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures
The following workflow outlines the general procedure for handling a chemical spill.
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Containment & Isolation

Cleanup & Disposal

Chemical Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Remove ignition sources

Wear appropriate PPE

Absorb with inert material
(e.g., sand, vermiculite)

Collect into a suitable,
closed container for disposal

Decontaminate spill area

Dispose of waste according
to regulations

Click to download full resolution via product page

Figure 3. Chemical Spill Response Workflow.
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Conclusion
While a specific safety data sheet for 4-(tert-Butyl)-2,6-difluorophenol is not readily available,

a conservative approach to its handling is warranted based on the known hazards of its

structural analogs. It should be treated as a substance that is potentially toxic, corrosive to skin

and eyes, and may have reproductive toxicity effects. Adherence to the safety precautions

outlined in this guide, including the use of appropriate personal protective equipment and

engineering controls, is essential to minimize risk. A thorough, compound-specific risk

assessment should be conducted before its use in any experimental setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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